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Compound of Interest

Compound Name: 3,5-Dinitrobenzyl chloride

Cat. No.: B1581733

For Immediate Implementation: This document provides critical safety and logistical information
for researchers, scientists, and drug development professionals working with 3,5-Dinitrobenzyl
chloride. Adherence to these protocols is essential for ensuring laboratory safety and proper
chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Dinitrobenzyl chloride is a corrosive solid that can cause severe skin burns and eye
damage.[1][2] It is also a suspected mutagen.[1] The compound reacts with water to liberate

toxic and corrosive hydrogen chloride gas.[2][3] Therefore, stringent adherence to PPE
protocols is mandatory.

Minimum PPE Requirements:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z.87.1 standard
with a full-face shield.[4]

Protects against dust particles,
splashes, and corrosive

vapors.

Skin Protection

Chemical-resistant gloves
(Nitrile recommended), a lab
coat, and closed-toe shoes. An
apron may be required for

larger quantities.[4]

Prevents skin contact with the
corrosive solid. Nitrile gloves
are generally recommended
for handling chlorinated

aromatic compounds.

Respiratory Protection

A NIOSH/MSHA-approved
respirator with a particulate
filter (P100) is required when
handling the powder outside of
a certified chemical fume hood
or glove box, or when dust

generation is likely.[3][5]

Protects against inhalation of

the hazardous dust.

Glove Selection: While specific permeation data for 3,5-Dinitrobenzyl chloride is not readily

available, data for Benzyl Chloride suggests that Nitrile gloves are a suitable choice for

handling. However, it is crucial to consult the glove manufacturer's chemical resistance guide

for specific breakthrough times and to inspect gloves for any signs of degradation before and

during use.

Operational Plan: Step-by-Step Handling

Procedures

All handling of 3,5-Dinitrobenzyl chloride must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood or a glove box to minimize inhalation

exposure.

Preparation:

o Designated Area: Establish a designated area for handling 3,5-Dinitrobenzyl chloride.

Ensure the area is clean and free of incompatible materials such as bases, strong oxidizing

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://www.fishersci.com/store/msds?partNumber=AC408715000&productDescription=3+5-DINITROBENZOYL+CHLOR+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sial/156272
https://www.benchchem.com/product/b1581733?utm_src=pdf-body
https://www.benchchem.com/product/b1581733?utm_src=pdf-body
https://www.benchchem.com/product/b1581733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

agents, and water.[3]

o Emergency Equipment: Verify that a safety shower and eyewash station are readily
accessible and have been recently tested.

o Spill Kit: A spill kit containing a neutralizer for acids (such as sodium bicarbonate or a
commercial spill absorbent for corrosive solids) and appropriate waste disposal bags must
be available in the immediate vicinity.

Handling:

o Don PPE: Before handling, put on all required personal protective equipment as detailed in
the table above.

e Weighing: If weighing is required, perform this task within the fume hood or in a balance
enclosure to contain any dust. Use a scoop or spatula for transfers.

e Dissolving: When dissolving the solid, slowly add the 3,5-Dinitrobenzyl chloride to the
solvent. Be aware of potential exothermic reactions.

o Avoid Dust: Handle the solid carefully to avoid generating dust.[1][6]

» Clean-Up: After handling, decontaminate the work surface with a suitable cleaning agent and
wipe it down.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open.[1][6][2] Seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1]

[6][2] Seek immediate medical attention.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) T o
stopped, give artificial respiration.[1][6][2] Seek
immediate medical attention.
Do NOT induce vomiting.[1][2] If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink one or two glasses of water.

Seek immediate medical attention.

Spill Response:

e Minor Spill (in a fume hood):

o Wearing appropriate PPE, gently cover the spill with a neutralizer or absorbent material.

o Sweep the material into a designated waste container.

o Decontaminate the area with a suitable solvent.

e Major Spill (outside a fume hood):

o Evacuate the immediate area and alert others.

o Contact the institution's environmental health and safety (EHS) department immediately.

o Prevent entry to the contaminated area.
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Disposal Plan

All waste materials contaminated with 3,5-Dinitrobenzyl chloride must be treated as
hazardous waste.

Waste Segregation and Collection:

o Solid Waste: All disposable PPE (gloves, lab coats), contaminated weighing paper, and other
solid materials must be placed in a clearly labeled, sealed, and puncture-resistant hazardous
waste container.

¢ Unused Chemical: Unused or unwanted 3,5-Dinitrobenzyl chloride must be disposed of in
its original container or a compatible, properly labeled hazardous waste container. Do not
mix with other waste streams.

« Empty Containers: "Empty" containers may still contain hazardous residue. These should be
triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected
and disposed of as hazardous liquid waste. The rinsed container should then be disposed of
according to institutional guidelines.

Disposal Procedure:

» All hazardous waste must be disposed of through the institution's EHS department or a
licensed hazardous waste disposal contractor.[1][5][7]

o Ensure all waste containers are properly labeled with the chemical name, associated
hazards, and accumulation start date.

Chemical and Physical Properties
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Property Value

CAS Number 74367-78-5[8]
Molecular Formula C7HsCIN204
Appearance Yellow solid[2]

Corrosive, Causes severe skin burns and eye
Hazards damage, Suspected of causing genetic
defects[1]

Experimental Workflow for Safe Handling

Task Compiets 1 g Decontamination & Clean-up Segregate Waste Waste Disposal
- -Snil.or Expostre. Emergency Procedures

Handling Steps
Weighing

Handling in Fume Hood

ooneee

P Dissolving J

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,5-Dinitrobenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. datasheets.scbt.com [datasheets.scbt.com]
e 2. scienceequip.com.au [scienceequip.com.au]
» 3. fishersci.com [fishersci.com]

e 4. Corrosive Chemicals | Laboratory Safety | Safety | Department of Environmental Health
and Safety | Brandeis University [brandeis.edu]

e 5. sigmaaldrich.com [sigmaaldrich.com]

» 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 7. spectrumchemical.com [spectrumchemical.com]

o 8. Corrosives - Lab Safety - Grand Valley State University [gvsu.edu]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3,5-Dinitrobenzyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581733#personal-protective-equipment-for-
handling-3-5-dinitrobenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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